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Compound of Interest

Compound Name: Dimethyl trisulfide

Cat. No.: B1209414 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. Dimethyl trisulfide (DMTS), a flammable liquid with a distinct odor, requires

specific procedures for its safe disposal. This guide provides essential, step-by-step information

for the proper disposal of dimethyl trisulfide, aligning with safety protocols and regulatory

requirements.

I. Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to handle dimethyl trisulfide with

appropriate safety measures. This compound is a flammable liquid and vapor, is harmful if

swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[2][3]

Skin Protection: Use flame-retardant and impervious clothing.[1][3] Wear chemical-resistant

gloves.[1][2]

Respiratory Protection: In poorly ventilated areas, use a NIOSH-approved respirator with an

appropriate filter for organic vapors.

Handling:
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Work in a well-ventilated area, preferably under a chemical fume hood.[1][2]

Keep away from heat, sparks, open flames, and other ignition sources.[4][5]

Use non-sparking tools and take precautionary measures against static discharge.[1][4][5]

Avoid contact with skin and eyes.[1][2]

Do not eat, drink, or smoke when using this product.[1][5]

II. Properties of Dimethyl Trisulfide
Understanding the physical and chemical properties of dimethyl trisulfide is essential for its

safe handling and disposal.

Property Value

CAS Number 3658-80-8[1][3]

Molecular Formula C2H6S3[3]

Molecular Weight 126.26 g/mol [3]

Appearance Clear yellow liquid[1]

Flash Point 56 °C (133 °F) - closed cup[1][3]

Boiling Point 170 °C (338 °F)[1]

Melting Point -68 °C (-90 °F)[1]

Incompatibilities
Strong oxidizing agents, strong acids/alkalis,

strong reducing agents.[2][3][4]

III. Step-by-Step Disposal Procedure
The primary method for the disposal of dimethyl trisulfide is through a licensed chemical

waste disposal facility.

Step 1: Waste Collection and Storage
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Segregation: Collect waste dimethyl trisulfide in a dedicated, properly labeled, and sealed

container. Do not mix it with other waste chemicals to avoid potentially hazardous reactions.

Container: Use a container that is compatible with dimethyl trisulfide. Ensure the container

is tightly closed and stored in a cool, dry, and well-ventilated area, away from incompatible

materials.[1][2][4]

Labeling: Clearly label the waste container as "Hazardous Waste: Dimethyl Trisulfide,

Flammable Liquid" and include any other information required by your institution and local

regulations.

Step 2: Arrange for Professional Disposal

Contact a Licensed Vendor: The disposal of dimethyl trisulfide must be handled by a

licensed chemical waste disposal company.[1] These companies are equipped to manage

hazardous materials in compliance with all federal, state, and local regulations.[2][6]

Provide Information: Inform the disposal vendor about the nature of the waste, including its

chemical composition and any potential contaminants.

Follow Vendor Instructions: Adhere to the specific instructions provided by the waste

disposal company regarding packaging, labeling, and pickup.

Step 3: Disposal of Contaminated Materials

Empty Containers: Empty dimethyl trisulfide containers should be triple-rinsed with a

suitable solvent (e.g., acetone or ethanol).[1] The rinsate should be collected and treated as

hazardous waste.

Disposal of Rinsed Containers: After triple-rinsing, the container can be punctured to prevent

reuse and then disposed of in a sanitary landfill or sent for recycling or reconditioning,

depending on local regulations.[1]

Contaminated PPE and Materials: Any PPE, absorbent materials, or other supplies

contaminated with dimethyl trisulfide should be collected in a sealed bag or container and

disposed of as hazardous waste.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1209414?utm_src=pdf-body
https://www.benchchem.com/product/b1209414?utm_src=pdf-body
https://www.chemicalbook.com/msds/dimethyl-trisulfide.pdf
https://aksci.com/sds/8583AJ_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC415030050&productDescription=METHYL+TRISULFIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1209414?utm_src=pdf-body
https://www.benchchem.com/product/b1209414?utm_src=pdf-body
https://www.chemicalbook.com/msds/dimethyl-trisulfide.pdf
https://aksci.com/sds/8583AJ_SDS.pdf
http://mu-intel.com/upload/msds/20131224233737.pdf
https://www.benchchem.com/product/b1209414?utm_src=pdf-body
https://www.chemicalbook.com/msds/dimethyl-trisulfide.pdf
https://www.chemicalbook.com/msds/dimethyl-trisulfide.pdf
https://www.benchchem.com/product/b1209414?utm_src=pdf-body
http://mu-intel.com/upload/msds/20131224233737.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


IV. Spill and Emergency Procedures
In the event of a spill, follow these procedures:

Evacuate: Evacuate non-essential personnel from the immediate area.[1]

Ventilate: Ensure the area is well-ventilated.

Control Ignition Sources: Remove all sources of ignition.[1][2]

Containment: For small spills, absorb the liquid with an inert material such as vermiculite, dry

sand, or earth.[6] Do not use combustible materials like sawdust.

Collection: Place the absorbent material into a sealed container for disposal as hazardous

waste.[6]

Decontamination: Clean the spill area thoroughly with a suitable solvent.

V. Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of dimethyl
trisulfide.
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Caption: Workflow for the safe disposal of dimethyl trisulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. aksci.com [aksci.com]

3. file.medchemexpress.com [file.medchemexpress.com]

4. fishersci.com [fishersci.com]

5. axxence.de [axxence.de]

6. mu-intel.com [mu-intel.com]

To cite this document: BenchChem. [Proper Disposal of Dimethyl Trisulfide: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209414#dimethyl-trisulfide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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